![molecular formula C20H16N2OS B380729 10-methyl-12-naphthalen-2-yloxy-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene](/img/structure/B380729.png)
10-methyl-12-naphthalen-2-yloxy-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
Description
10-methyl-12-naphthalen-2-yloxy-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene is a complex organic compound with the molecular formula C20H16N2OS and a molecular weight of 332.427 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .
Properties
Molecular Formula |
C20H16N2OS |
|---|---|
Molecular Weight |
332.4g/mol |
IUPAC Name |
10-methyl-12-naphthalen-2-yloxy-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene |
InChI |
InChI=1S/C20H16N2OS/c1-12-21-19(18-16-7-4-8-17(16)24-20(18)22-12)23-15-10-9-13-5-2-3-6-14(13)11-15/h2-3,5-6,9-11H,4,7-8H2,1H3 |
InChI Key |
WUXTZWVDBSCLIA-UHFFFAOYSA-N |
SMILES |
CC1=NC(=C2C3=C(CCC3)SC2=N1)OC4=CC5=CC=CC=C5C=C4 |
Canonical SMILES |
CC1=NC(=C2C3=C(CCC3)SC2=N1)OC4=CC5=CC=CC=C5C=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 10-methyl-12-naphthalen-2-yloxy-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene involves multiple steps. One common method includes the treatment of a precursor compound with aromatic amines under microwave irradiation, yielding the desired product with good yields . The structures of the target compounds are confirmed using techniques such as melting point determination, NMR, IR, and HRMS .
Industrial Production Methods
While specific industrial production methods for this compound are not widely documented, the general approach involves the use of advanced organic synthesis techniques, including microwave-assisted synthesis and catalytic reactions .
Chemical Reactions Analysis
Types of Reactions
10-methyl-12-naphthalen-2-yloxy-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene undergoes various chemical reactions, including:
Reduction: Specific
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